N-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C8H7BrN4OS
• Molecular Weight: 287.14 g/mol
• IUPAC Name: N-(5-bromo-1,3-thiazol-2-yl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C8H7BrN4OS/c1-13-5(2-3-11-13)7(14)12-8-10-4-6(9)15-8/h2-4H,1H3,(H,10,12,14)
• InChI Key: ZCMHDBAEHURZPQ-UHFFFAOYSA-N
• SMILES: CN1C(=CC=N1)C(=O)NC2=NC=C(S2)Br

Description

N-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide, also known as BRD0705, is a small molecule that has been studied extensively in the scientific community due to its potential use as a therapeutic agent. This molecule has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of N-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide is not fully understood, but it is thought to involve the inhibition of BET proteins and PARP. BET proteins play a key role in the regulation of gene expression, and their inhibition by this compound may lead to changes in the expression of genes involved in inflammation and other cellular processes. PARP inhibition by this compound may lead to the accumulation of DNA damage and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory activity, and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. This compound has also been shown to have activity against cancer cells, and may be useful in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide is its specificity for BET proteins and PARP, which may allow for more targeted therapeutic interventions. However, one limitation of this compound is its relatively low potency, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are a number of potential future directions for research on N-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide. One area of interest is the development of more potent analogs of this compound that may be more effective as therapeutic agents. Another potential direction is the investigation of the role of BET proteins and PARP in various disease states, and the potential use of this compound in the treatment of these diseases. Additionally, the development of novel drug delivery systems for this compound may allow for more effective targeting of specific tissues or cells.

Synthesis Methods

The synthesis of N-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide involves a multi-step process that begins with the reaction of 5-bromo-1,3-thiazole-2-amine with ethyl 2-bromoacetate. This reaction produces ethyl 2-(5-bromo-1,3-thiazol-2-ylamino)acetate, which is then treated with hydrazine hydrate to produce N-(5-bromo-1,3-thiazol-2-yl)hydrazinecarboxamide. Finally, this compound is reacted with methyl isocyanate to produce this compound.

Scientific Research Applications

N-(5-bromo-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide has been studied extensively in the scientific community due to its potential use as a therapeutic agent. It has been shown to have activity against a variety of targets, including the bromodomain and extra-terminal (BET) family of proteins, which are involved in a variety of cellular processes, including gene expression and inflammation. This compound has also been shown to have activity against the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair.